Cas no 18979-73-2 (Phenol, 3-(pentyloxy)-)

Phenol, 3-(pentyloxy)- Properties

Names and Identifiers

• Phenol, 3-(pentyloxy)-
• 3-n-pentoxyphenol
• 3-pentoxyphenol
• 3-(Pentyloxy)phenol
• IOOCVIRRKFNHEL-UHFFFAOYSA-N
• 18979-73-2
• SCHEMBL3636219
• 3-pentyloxyphenol
• M-PENTOXYPHENOL
• 3-(n-Pentoxy)phenol
• DTXSID00576952
• +Expand

• InChIKey： IOOCVIRRKFNHEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O2/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9,12H,2-4,8H2,1H3
• SMILES： C(OC1=CC=CC(O)=C1)CCCC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 180.115029749g/mol
• Heavy Atom Count: 13
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Refractive Index: 1.4930 (estimate)
• Boiling Point: 273.08°C (rough estimate)
• Density: 1.0044 (rough estimate)